Cas no 1864774-28-6 (6-bromo-4-ethoxy-1H-indazole)

6-bromo-4-ethoxy-1H-indazole structure
6-bromo-4-ethoxy-1H-indazole structure
Product Name:6-bromo-4-ethoxy-1H-indazole
CAS No:1864774-28-6
MF:C9H9BrN2O
MW:241.084561109543
CID:6960132
PubChem ID:118663849
Update Time:2025-06-25

6-bromo-4-ethoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • DB-207602
    • 1864774-28-6
    • SCHEMBL17440906
    • 6-Bromo-4-ethoxy-1h-indazole
    • 6-bromo-4-ethoxy-1H-indazole
    • Inchi: 1S/C9H9BrN2O/c1-2-13-9-4-6(10)3-8-7(9)5-11-12-8/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: QNGBSSBTTRVQAA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2C=NNC=2C=1)OCC

Computed Properties

  • Exact Mass: 239.98983Da
  • Monoisotopic Mass: 239.98983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.9Ų
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